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Compound of Interest

Compound Name: 5-Methyl-2,2'-bipyridine

Cat. No.: B031928 Get Quote

CAS Number: 56100-20-0

This technical guide provides an in-depth overview of 5-Methyl-2,2'-bipyridine, a heterocyclic

compound of interest to researchers, scientists, and drug development professionals. This

document covers its chemical identity, comprehensive safety data, a detailed experimental

protocol for its synthesis, and a summary of its current applications in research and

development.

Safety and Handling
The following tables summarize the key safety information for 5-Methyl-2,2'-bipyridine. It is

imperative to handle this chemical in a well-ventilated area, using appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Table 1: GHS Hazard Information

Pictogram Signal Word Hazard Statements

GHS07 (Exclamation Mark)[1] Warning[1] H302: Harmful if swallowed.[1]

Table 2: Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b031928?utm_src=pdf-interest
https://www.benchchem.com/product/b031928?utm_src=pdf-body
https://www.benchchem.com/product/b031928?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f8c4f?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f8c4f?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f8c4f?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Code Precautionary Statement

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Table 3: Physical and Chemical Properties

Property Value Source

Molecular Formula C₁₁H₁₀N₂ [2]

Molecular Weight 170.21 g/mol [2]

Boiling Point 92 °C at 0.05 Torr [3]

Density 1.081 ± 0.06 g/cm³ (Predicted) [3]

Physical Form
Colorless to Yellow Liquid or

Semi-Solid or Solid

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[3][4]

Experimental Protocol: Synthesis via Negishi Cross-
Coupling
A reliable method for the synthesis of 5-Methyl-2,2'-bipyridine is through a Negishi cross-

coupling reaction. This procedure involves the palladium-catalyzed reaction of a pyridyl zinc

reagent with a pyridyl triflate.

Materials:

2-Bromopyridine

tert-Butyllithium (t-BuLi) in pentane
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Anhydrous Zinc Chloride (ZnCl₂)

5-Methyl-2-(trifluoromethanesulfonyl)oxypyridine

Lithium Chloride (LiCl)

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

Tetrahydrofuran (THF), anhydrous

Dry ice/acetone bath

Standard glassware for inert atmosphere reactions

Procedure:

Formation of the Pyridyl Zinc Reagent:

In a two-necked round-bottomed flask under an inert atmosphere, cool a solution of THF

to -78 °C using a dry ice/acetone bath.

Slowly add tert-butyllithium to the cooled THF.

To this solution, add 2-bromopyridine dropwise. The solution will typically change color,

indicating the formation of the lithiated intermediate.

Stir the reaction mixture at -78 °C for 30 minutes.

Add anhydrous zinc chloride to the reaction mixture and allow it to warm to room

temperature, stirring for 2 hours.

Cross-Coupling Reaction:

To the flask containing the pyridyl zinc reagent, add 5-methyl-2-

(trifluoromethanesulfonyl)oxypyridine, lithium chloride, and

tetrakis(triphenylphosphine)palladium(0).

Heat the reaction mixture to reflux and maintain for approximately 18 hours.
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Work-up and Purification:

After cooling, quench the reaction with an aqueous solution of ethylenediaminetetraacetic

acid (EDTA).

Adjust the pH to approximately 8 with a saturated aqueous solution of sodium bicarbonate.

Extract the product with dichloromethane (CH₂Cl₂).

Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure.

Purify the crude product by flash chromatography on silica gel to yield 5-Methyl-2,2'-
bipyridine as a pale yellow oil.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-Methyl-2,2'-bipyridine via

the Negishi cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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